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Compound of Interest

Compound Name: Ethyl trimethylacetate

cat. No.: B1220292

An In-depth Technical Guide to Ethyl Pivalate for Researchers and Drug Development
Professionals

Introduction

Ethyl pivalate, also known as ethyl 2,2-dimethylpropanoate, is a carboxylic acid ester
characterized by a sterically hindered tert-butyl group adjacent to the ester functionality. This
structural feature imparts significant chemical stability and unique properties, making it a
valuable compound in various chemical and pharmaceutical applications. It is a colorless liquid
with a characteristic fruity odor.[1] This guide provides a comprehensive overview of ethyl
pivalate, including its physicochemical properties, synthesis, spectral data, applications in
research and drug development, and safety and handling protocols.

Physicochemical and Spectroscopic Data

The unique chemical structure of ethyl pivalate gives rise to its specific physical and
spectroscopic characteristics. These properties are crucial for its application in synthesis and
as a solvent.

Physical Properties

The physical properties of ethyl pivalate are summarized in the table below, providing a quick
reference for experimental planning.
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Property Value Reference
Molecular Formula C7H1402 [2][3]

Molar Mass 130.18 g/mol [2]

Density 0.856 g/mL at 25 °C [2]

Melting Point -90 °C [2]

Boiling Point 118 °C [2]

Flash Point 15°C (59 °F) [4]

Vapor Pressure

17 mmHg at 25 °C

[2][5]

Refractive Index

n20/D 1.391

[2]

Soluble in alcohol; Water

Solubility solubility: 1152 mg/L at 25 °C [1114]
(estimated)
logP 2.059 (estimated) [4]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of ethyl pivalate.

Spectrum Type

Key Features

Reference

1H NMR

(CDCIs) 8 (ppm): 4.11 (q, 2H),
1.25 (t, 3H), 1.20 (s, 9H)

[6]

13C NMR

(CDCIs) 6 (ppm): 178.5, 60.1,
38.6,27.2,14.3

[7]

IR (Infrared)

Key peaks corresponding to
C=0 stretching of the ester
and C-H stretching of the alkyl

groups.

[8][°]

Mass Spec (MS)

Major fragments at m/z 57, 41,
29, 56.

[8]
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Synthesis of Ethyl Pivalate

Ethyl pivalate is typically synthesized via the Fischer esterification of pivalic acid (2,2-
dimethylpropanoic acid) with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol describes the synthesis of ethyl pivalate from pivalic acid and ethanol.[10]

Materials:

Pivalic acid (neopentanoic acid)

Absolute ethanol

Concentrated sulfuric acid

10% Sodium carbonate solution

Magnesium sulfate

Procedure:

In a flask equipped with a heating mantle and a reflux condenser, add 306 g of pivalic acid to
1035 mL of absolute ethanol.

o Slowly add 65 mL of concentrated sulfuric acid to the mixture.

o Heat the mixture under reflux for three hours.

 After cooling, extract the hot mixture with 4 liters of a 10% sodium carbonate solution to
neutralize the acidic components.

o Collect the separated organic layer and dry it overnight with magnesium sulfate.

« Filter the mixture to remove the drying agent.

o Purify the crude product by distillation at atmospheric pressure.
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« Initially, apply low heat to collect a fraction at approximately 73 °C, which consists mainly of
ethanol.

 Increase the heat to collect the second fraction, which is pure ethyl pivalate, at a temperature
range of 108-111 °C.

e The purified ethyl pivalate can be further dried over magnesium sulfate.

Yield: Approximately 77%.[10]

Synthesis Workflow Diagram

Synthesis Workflow of Ethyl Pivalate
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Caption: A flowchart illustrating the synthesis of ethyl pivalate via Fischer esterification.

Applications in Research and Drug Development

Ethyl pivalate serves as a versatile building block and solvent in organic synthesis, including in
the pharmaceutical industry.

Role as a Protecting Group
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The pivaloyl (Piv) group, often introduced via reagents like pivaloyl chloride or pivalic
anhydride, is a robust protecting group for alcohols and amines. The steric hindrance provided
by the tert-butyl group makes it stable to a wide range of reaction conditions. While ethyl
pivalate itself is not the direct reagent for protection, its synthesis and the stability of the
pivaloyl ester bond are of significant interest in the strategic design of complex molecules,
including active pharmaceutical ingredients (APIS).

Intermediate in Organic Synthesis

Ethyl pivalate is utilized as an intermediate in the synthesis of more complex molecules. Its
applications include its use in the production of pharmaceuticals, agrochemicals, and
fragrances. For instance, it can be a precursor in the synthesis of ketones, amides, and other
esters through various organic reactions.

Non-Reactive Solvent

Due to its high stability and low reactivity, ethyl pivalate is suitable as a solvent for reactions
that require inert conditions. Its favorable volatility and solubility properties also make it useful
in certain formulations.

Logical Relationship of Properties to Applications

Relationship between Properties and Applications of Ethyl Pivalate

Chemical Properties

Steric Hindrance Ester Functional Group High Stability & Low Reactivity
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Caption: Logical connections between the chemical properties of ethyl pivalate and its primary
applications.

Safety and Handling

Proper handling and storage of ethyl pivalate are crucial to ensure laboratory safety.

Hazard Identification

o Flammability: Ethyl pivalate is a flammable liquid and vapor.[4][11] Vapors may form
explosive mixtures with air and can travel to an ignition source and flash back.[11]

o Health Hazards: May cause irritation to the skin, eyes, and respiratory tract.[11] The
toxicological properties have not been fully investigated.[11]

Handling and Storage

e Handling: Use in a well-ventilated area.[2] Employ spark-proof tools and explosion-proof
equipment.[11] Avoid contact with skin, eyes, and clothing.[12]

e Storage: Store in a cool, dry, well-ventilated place away from sources of ignition.[2][11] Keep
containers tightly closed.[11] Store in a flammables-designated area.[11]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles.[11]
» Skin Protection: Wear appropriate protective gloves and a chemical apron.[11]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH or European Standard EN
149 approved respirator.[11]

First Aid Measures

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[11]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water for
at least 15 minutes. Seek medical aid if irritation develops.[11]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[11]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.
[11]

Conclusion

Ethyl pivalate is a valuable compound for researchers and professionals in drug development
and other chemical industries. Its unique combination of steric hindrance and ester functionality
provides it with a stable yet synthetically useful profile. A thorough understanding of its
properties, synthesis, and safety precautions is essential for its effective and safe utilization in a
laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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